Cas no 2171359-83-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171359-83-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5848722
• PubChem ID: 165584891
• Update Time: 2025-07-02

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• EN300-1542047
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• 2171359-83-2

• Inchi： 1S/C26H32N2O5/c1-3-9-23(25(31)27-17(4-2)14-15-24(29)30)28-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m1/s1
• InChI Key： ZJQCWBFXCMPLNW-IRCUZVAFSA-N
• SMILES： O(C(N[C@@H](C(NC(CC)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Professional Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid (CAS No. 2171359-83-2)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid, identified by its CAS number 2171359-83-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical and biological properties.

The structural complexity of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid makes it a promising candidate for various applications in drug discovery and development. The presence of a fluorene group, known for its excellent photophysical properties, suggests potential utility in the design of photoactivatable probes and bioimaging agents. Additionally, the amide and carboxylic acid functionalities provide multiple sites for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid has been explored in several preclinical studies due to its potential to interact with specific protein targets. Its molecular structure allows for selective binding to receptors and enzymes involved in various diseases, including cancer, inflammation, and neurodegenerative disorders. The chiral center at the 2-position (indicated by the (R) configuration) further enhances its specificity by enabling enantioselective interactions with biological targets.

One of the most intriguing aspects of this compound is its ability to serve as a building block for more complex molecules. The fluorene moiety, in particular, has been extensively studied for its role in enhancing the bioavailability and pharmacokinetic properties of drug candidates. By incorporating this group into the molecular structure, researchers can improve the solubility and stability of active pharmaceutical ingredients (APIs), leading to more effective formulations.

The carboxylic acid and amide groups in 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid also provide opportunities for conjugation with other biomolecules. For instance, these functional groups can be used to link the compound to antibodies or peptides, creating targeted therapeutics that deliver drugs directly to sites of disease. This approach has revolutionized the treatment of various conditions and represents a significant advancement in precision medicine.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding interactions between 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid and target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds quickly and efficiently.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171359-83-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases. As research in this field continues to evolve, compounds like this are expected to play a crucial role in advancing medical treatments and improving patient outcomes.